Cas no 161454-93-9 (Furo[2,3-b]pyridine, 6-chloro-2,3-dihydro-)

• Product Name: Furo[2,3-b]pyridine, 6-chloro-2,3-dihydro-
• CAS No: 161454-93-9
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD29765488
• CID: 5190964
• PubChem ID: 56958115
• Update Time: 2025-06-26

Furo[2,3-b]pyridine, 6-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3-dihydrofuro[2,3-b]pyridine
• Furo[2,3-b]pyridine, 6-chloro-2,3-dihydro-
• MFCD29765488
• SCHEMBL23066271
• AS-79741
• SY321542
• D78959
• EN300-7460748
• 6-CHLORO-2H,3H-FURO[2,3-B]PYRIDINE
• 161454-93-9
• PB40938

• MDL： MFCD29765488
• Inchi： 1S/C7H6ClNO/c8-6-2-1-5-3-4-10-7(5)9-6/h1-2H,3-4H2
• InChI Key： SWPZITKVUUEGKC-UHFFFAOYSA-N
• SMILES： C12OCCC1=CC=C(Cl)N=2

Computed Properties

• Exact Mass: 155.0137915g/mol
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1Ų

Additional information on Furo[2,3-b]pyridine, 6-chloro-2,3-dihydro-

6-Chloro-2,3-Dihydrofuro[2,3-b]pyridine: A Comprehensive Overview

CAS No 161454-93-9, commonly referred to as 6-chloro-2,3-dihydrofuro[2,3-b]pyridine, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of furofuranopyridines, which are known for their unique structural features and potential applications in drug discovery and materials science.

The structure of 6-chloro-2,3-dihydrofuro[2,3-b]pyridine consists of a fused bicyclic system comprising a pyridine ring and a furan ring. The presence of a chlorine atom at the 6-position introduces electronic effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with tailored properties.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed various methodologies to synthesize 6-chloro-2,3-dihydrofuro[2,3-b]pyridine, including cyclization reactions and cross-coupling techniques. These methods not only demonstrate the compound's synthetic accessibility but also pave the way for its use in constructing bioactive molecules.

In terms of biological activity, 6-chloro-2,3-dihydrofuro[2,3-b]pyridine has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, recent findings suggest that derivatives of this compound may exhibit potent inhibitory effects on certain kinases, making them valuable leads for anti-cancer drug development.

The application of computational chemistry tools has further enhanced our understanding of the compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with therapeutic targets.

Looking ahead, the continued exploration of CAS No 161454-93-9's chemical and biological properties is expected to unlock new avenues for its utilization. Its role as a versatile scaffold in medicinal chemistry is particularly promising, with ongoing research focusing on optimizing its bioavailability and efficacy.

In conclusion, 6-chloro-2,3-dihydrofuro[2,3-b]pyridine stands as a testament to the ingenuity of modern organic synthesis and its potential impact on drug discovery. As research progresses, this compound is likely to play an increasingly important role in advancing therapeutic interventions across various disease areas.